Cas no 842140-29-8 (2-BROMO-3-(3-CHLORO-5-FLUOROPHENYL)-1-PROPENE)

2-Bromo-3-(3-chloro-5-fluorophenyl)-1-propene is a halogenated organic compound featuring a bromo-alkene functional group attached to a substituted phenyl ring. Its structure, incorporating both bromine and chloro-fluoro substituents, makes it a versatile intermediate in synthetic organic chemistry, particularly for cross-coupling reactions and further functionalization. The presence of multiple halogens enhances its reactivity in nucleophilic substitutions and metal-catalyzed transformations, such as Suzuki or Heck reactions. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its stability under standard storage conditions and well-defined reactivity profile contribute to its utility in precision synthesis.
2-BROMO-3-(3-CHLORO-5-FLUOROPHENYL)-1-PROPENE structure
842140-29-8 structure
Product Name:2-BROMO-3-(3-CHLORO-5-FLUOROPHENYL)-1-PROPENE
CAS No:842140-29-8
MF:C9H7BrClF
MW:249.507284402847
MDL:MFCD06201200
CID:892666
PubChem ID:2756882
Update Time:2025-06-07

2-BROMO-3-(3-CHLORO-5-FLUOROPHENYL)-1-PROPENE Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-3-(3-CHLORO-5-FLUOROPHENYL)-1-PROPENE
    • 1-(2-bromoprop-2-enyl)-3-chloro-5-fluorobenzene
    • PC2327
    • MFCD06201200
    • AKOS016016759
    • DTXSID40373609
    • 1-(2-Bromoallyl)-3-chloro-5-fluorobenzene
    • 842140-29-8
    • MDL： MFCD06201200
    • Inchi： 1S/C9H7BrClF/c1-6(10)2-7-3-8(11)5-9(12)4-7/h3-5H,1-2H2
    • InChI Key： UXMYCWZWUMAYQY-UHFFFAOYSA-N
    • SMILES： BrC(=C)CC1C=C(C=C(C=1)Cl)F

Computed Properties

  • Exact Mass: 247.94000
  • Monoisotopic Mass: 247.94037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.53
  • Boiling Point: 251°C at 760 mmHg
  • Flash Point: 105.6°C
  • Refractive Index: 1.558
  • PSA: 0.00000
  • LogP: 3.93020

2-BROMO-3-(3-CHLORO-5-FLUOROPHENYL)-1-PROPENE Security Information

2-BROMO-3-(3-CHLORO-5-FLUOROPHENYL)-1-PROPENE Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-BROMO-3-(3-CHLORO-5-FLUOROPHENYL)-1-PROPENE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022333-1g
2-Bromo-3-(3-chloro-5-fluorophenyl)-1-propene
 842140-29-8 97%
1g
 ￡412.00 2022-02-28
Fluorochem
022333-2g
2-Bromo-3-(3-chloro-5-fluorophenyl)-1-propene
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Fluorochem
022333-5g
2-Bromo-3-(3-chloro-5-fluorophenyl)-1-propene
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 ￡1084.00 2022-02-28
abcr
AB167007-1 g
2-Bromo-3-(3-chloro-5-fluorophenyl)-1-propene, 97%; .
 842140-29-8 97%
1 g
 €794.30 2023-07-20
abcr
AB167007-2 g
2-Bromo-3-(3-chloro-5-fluorophenyl)-1-propene, 97%; .
 842140-29-8 97%
2 g
 €1,065.20 2023-07-20
abcr
AB167007-5 g
2-Bromo-3-(3-chloro-5-fluorophenyl)-1-propene, 97%; .
 842140-29-8 97%
5 g
 €2,507.20 2023-07-20
abcr
AB167007-1g
2-Bromo-3-(3-chloro-5-fluorophenyl)-1-propene, 97%; .
 842140-29-8 97%
1g
 €794.00 2025-04-16
abcr
AB167007-2g
2-Bromo-3-(3-chloro-5-fluorophenyl)-1-propene, 97%; .
 842140-29-8 97%
2g
 €1064.00 2025-04-16
abcr
AB167007-5g
2-Bromo-3-(3-chloro-5-fluorophenyl)-1-propene, 97%; .
 842140-29-8 97%
5g
 €2507.20 2024-06-10
A2B Chem LLC
AC30754-1g
2-BROMO-3-(3-CHLORO-5-FLUOROPHENYL)-1-PROPENE
 842140-29-8 97%
1g
 $548.00 2024-04-19

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